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Compound of Interest

Compound Name: 4-Dibenzofuranol

Cat. No.: B176198 Get Quote

Disclaimer: This document provides a summary of available health and safety information for 4-
Dibenzofuranol and related compounds. It is intended for researchers, scientists, and drug

development professionals. Specific toxicological data for 4-Dibenzofuranol is limited in

publicly available literature. Therefore, information on the parent compound, dibenzofuran, and

its derivatives is included to provide a general understanding of potential hazards. All laboratory

work should be conducted with appropriate personal protective equipment and in accordance

with institutional safety protocols.

Chemical and Physical Properties
4-Dibenzofuranol, also known as 4-hydroxydibenzofuran, is a derivative of dibenzofuran. The

available data for its physical and chemical properties are summarized below.
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Property Value Reference

Chemical Formula C₁₂H₈O₂ N/A

Molecular Weight 184.19 g/mol N/A

Appearance
Pale peach fluffy crystalline

powder
[1]

Melting Point 125 °C [1]

Storage Temperature 2-8°C, under nitrogen [1]

HS Code 2932990090 [1]

Hazard Identification and Classification
Specific GHS classification for 4-Dibenzofuranol is not widely available. However, a supplier

provides the following hazard and precautionary statements[1]:

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: call a POISON CENTER or doctor/physician IF you feel

unwell.

P302+P352: IF ON SKIN: wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and Keep at rest in a position

comfortable for breathing.

P330: Rinse mouth.

P363: Wash contaminated clothing before reuse.

P501: Dispose of contents/container to...

For the parent compound, dibenzofuran, the GHS classification includes H302 (Harmful if

swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled), and H411 (Toxic to

aquatic life with long lasting effects)[2].

Toxicological Information
Direct toxicological studies on 4-Dibenzofuranol are not readily available in the public domain.

Information on the parent compound, dibenzofuran, and its derivatives can provide some

insight into the potential toxicological profile.

Dibenzofuran itself is considered to have relatively low toxicity[2]. However, polychlorinated

dibenzofurans are known to be significantly more toxic, with their effects often mediated

through the aryl hydrocarbon receptor (AhR) signaling pathway[3].

A study on a dibenzofuran oxime derivative, GIZH-272, found it to be "practically non-toxic" in

an acute oral toxicity study in mice, placing it in the 5th class of toxicity[4]. Another study on a

benzofuran derivative reported an LD50 of greater than 2000 mg/kg in rats[5]. While these are

derivatives, they suggest that the toxicity can vary significantly based on the specific

substitutions on the dibenzofuran core.

Acute Toxicity:
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Oral: Harmful if swallowed (H302)[1].

Dermal: Harmful in contact with skin (H312)[1].

Inhalation: Harmful if inhaled (H332)[1].

Skin Corrosion/Irritation:

No specific data is available for 4-Dibenzofuranol.

Eye Damage/Irritation:

No specific data is available for 4-Dibenzofuranol.

Respiratory or Skin Sensitization:

No data available.

Germ Cell Mutagenicity:

No data available for 4-Dibenzofuranol. The parent compound, furan, is metabolized to a

reactive metabolite, cis-2-butene-1,4-dial, which is mutagenic in the Ames assay[6][7]. The

relevance of this to 4-Dibenzofuranol is unknown.

Carcinogenicity:

No data available. Dibenzofuran is classified by the EPA as a Group D substance, not

classifiable as to human carcinogenicity[8].

Reproductive Toxicity:

No data available.

Specific Target Organ Toxicity (Single and Repeated Exposure):

No data available.

Experimental Protocols
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While specific experimental data for 4-Dibenzofuranol is lacking, the following are generalized

protocols for key toxicological endpoints based on OECD guidelines. These would be the

standard methods used to assess the safety of a new chemical like 4-Dibenzofuranol.

4.1 Acute Oral Toxicity - Up-and-Down Procedure (OECD Test Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Test Animal: Typically rats or mice.

Procedure:

Animals are fasted prior to dosing.

A single animal is dosed with the test substance at a starting dose level.

The animal is observed for signs of toxicity and mortality for up to 14 days.

If the animal survives, the next animal is dosed at a higher dose level. If the animal dies,

the next is dosed at a lower level.

This sequential dosing continues until the stopping criteria are met.

The LD50 is then calculated using the maximum likelihood method.

Observations: Include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and behavior

pattern.

4.2 In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD Test Guideline

439)

Objective: To identify substances that are irritating to the skin.

Test System: A reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™).

Procedure:
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The test substance is applied topically to the surface of the skin tissue model.

After a defined exposure period, the substance is removed by washing.

The tissue is incubated for a post-exposure period.

Cell viability is measured using a cell viability assay (e.g., MTT assay).

Classification: A substance is identified as an irritant if the mean tissue viability is reduced

below a defined threshold (typically ≤ 50%) compared to the negative control.

4.3 Acute Eye Irritation/Corrosion (OECD Test Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Test Animal: Albino rabbit.

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal. The other eye serves as a control.

The eyes are examined and scored for ocular reactions at 1, 24, 48, and 72 hours after

application.

The scores for corneal opacity, iris lesions, and conjunctival redness and chemosis are

recorded.

Classification: The classification of the substance is based on the severity and reversibility of

the ocular lesions.

Visualizations
5.1 Experimental Workflow for Acute Toxicity Assessment
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Caption: A generalized experimental workflow for assessing the acute toxicity of a chemical

compound.

5.2 Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
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Caption: The Aryl Hydrocarbon Receptor (AhR) signaling pathway, a known mechanism for the

toxicity of polychlorinated dibenzofurans. Its relevance to 4-Dibenzofuranol is currently

unknown.

Handling and Storage
Handling:

Avoid contact with skin and eyes[9].

Avoid formation of dust and aerosols.

Use in a well-ventilated place[9].

Wear suitable protective clothing[9].

Use non-sparking tools.

Prevent fire caused by electrostatic discharge[9].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[9].

Store under an inert atmosphere is recommended for some dibenzofuran derivatives.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles[10].

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[10].

Respiratory Protection: A NIOSH/MSHA approved air-purifying respirator may be required if

dust is generated[10].

First-Aid Measures
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur[2].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician[2].

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention[2].

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur[2].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam[10].

Specific Hazards: Fine dust dispersed in air may ignite.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear[10].

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation[2].

Environmental Precautions: Should not be released into the environment[2].

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dusty conditions[10].

Conclusion
The available data on the health and safety of 4-Dibenzofuranol is limited. Based on

information from suppliers and data on the parent compound, dibenzofuran, 4-Dibenzofuranol
should be handled as a compound that is harmful if swallowed, inhaled, or in contact with skin.

Standard laboratory safety precautions, including the use of appropriate personal protective

equipment, are essential. Further toxicological studies are required to fully characterize the
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health and safety profile of this compound. The provided experimental protocols and diagrams

offer a framework for how such an assessment could be conducted and for understanding

potential mechanisms of toxicity based on related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b176198?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

